Einecs 262-183-5

Specification

• CAS No.: 60329-58-0
• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 6-chloro-3-phenyl-1H-pyridazin-4-one;methanamine
• Standard InChI: InChI=1S/C10H7ClN2O.CH5N/c11-9-6-8(14)10(13-12-9)7-4-2-1-3-5-7;1-2/h1-6H,(H,12,14);2H2,1H3
• Standard InChI Key: IGZHXXLDTOQYAM-UHFFFAOYSA-N
• Canonical SMILES: CN.C1=CC=C(C=C1)C2=NNC(=CC2=O)Cl

Introduction

EC 262-183-5 in the Context of European Chemical Inventories

The EC Number System and Inventory Classification

The European Community number (EC number) is a seven-digit identifier (format: NNN-NNN-R) assigned to substances for regulatory tracking within the EU. The third digit group (R) is a checksum digit calculated using the ISBN-10 method. For EC 262-183-5, the checksum validation confirms its legitimacy:

$$(2 \times 1) + (6 \times 2) + (2 \times 3) + (1 \times 4) + (8 \times 5) + (3 \times 6) = 82 \quad \text{and} \quad 82 \mod 11 = 5$$

This places EC 262-183-5 within the EINECS inventory, which catalogs 100,102 substances commercially available in the EU from 1971 to 1981. EINECS substances are classified as phase-in substances under REACH, requiring registration by manufacturers or importers if annual volumes exceed 1 metric ton.

Table 1: EC Inventory Classification

Inventory	Scope	EC Number Format	Entries
EINECS	Pre-1981 substances	2xx-xxx-x / 3xx-xxx-x	100,102
ELINCS	Post-1981 notified substances	4xx-xxx-x	4,381
NLP	Reclassified polymers	5xx-xxx-x	703

Regulatory Status Under REACH

Registration and Compliance Obligations

As a phase-in substance, EC 262-183-5 is subject to REACH’s registration requirements. Entities producing or importing this chemical in quantities ≥1 t/y must submit a technical dossier to the European Chemicals Agency (ECHA), including:

• Substance identity and physicochemical properties.

• Human health and environmental hazard assessments.

• Guidance on safe use.

Failure to register prohibits market placement within the EU. Notably, EC 262-183-5 is absent from Annex XVII of REACH, which lists restricted substances (e.g., carcinogens, mutagens, and reprotoxic agents). This indicates no specific bans or usage limitations beyond standard REACH obligations.

Comparative Analysis with Related EC Entries

Structural and Functional Analogues

While EC 262-183-5’s exact structure is unspecified, its EINECS classification implies it is a single-component substance rather than a polymer or mixture. For context, EC 217-617-8 (Atrazine), a triazine herbicide, shares a similar regulatory trajectory. Atrazine’s entry includes:

• Molecular formula: $\text{C}_8\text{H}_{14}\text{ClN}_5$.

• CAS number: 1912-24-9.

• Hazard classification: Reproductive toxicity.

Unlike Atrazine, EC 262-183-5 lacks explicit hazard data in public domains, underscoring the variability in EINECS substance profiles.

Implications for Industry and Research

Supply Chain Due Diligence

Companies handling EC 262-183-5 must:

• Verify annual import/production volumes.

• Collaborate with suppliers to ensure REACH compliance.

• Monitor ECHA updates for new restrictions or harmonized classifications.

Data Gaps and Future Research

The limited public data on EC 262-183-5 highlights gaps in historical substance characterization. Prioritized research areas include:

• Structural elucidation via mass spectrometry or nuclear magnetic resonance.

• Ecotoxicological studies to assess bioaccumulation or persistence.